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molecular formula C10H7NO2S B3132808 Benzylidene thiazolidinedione CAS No. 3774-99-0

Benzylidene thiazolidinedione

Cat. No. B3132808
CAS RN: 3774-99-0
M. Wt: 205.23 g/mol
InChI Key: SGIZECXZFLAGBW-SOFGYWHQSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05061717

Procedure details

Benzaldehyde (0.78 mol, 82.8 g) and 2,4-thiazolidinedione (0.85 mol, 100 g) were heated to reflux in a mixture of pyridine (215 ml) and dimethylformamide (400 ml) for 18 hours. The reaction mixture was cooled to 55° C. and diluted with hexane (360 ml) and water (900 ml) and stirred for 1 hour after cooling to room temperature. The product was collected to afford 175 g of pale yellow solid; m.p. 246°-248° C.
Name
Benzaldehyde
Quantity
82.8 g
Type
reactant
Reaction Step One
Name
2,4-thiazolidinedione
Quantity
100 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
215 mL
Type
solvent
Reaction Step Two
Name
dimethylformamide
Quantity
400 mL
Type
solvent
Reaction Step Two
Name
hexane
Quantity
360 mL
Type
solvent
Reaction Step Three
Name
water
Quantity
900 mL
Type
solvent
Reaction Step Three
Name
pale yellow solid

Identifiers

REACTION_CXSMILES
[CH:1](=O)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[S:9]1[CH2:13][C:12](=[O:14])[NH:11][C:10]1=[O:15]>N1C=CC=CC=1.CN(C)C=O.CCCCCC.O>[C:2]1([CH:1]=[C:13]2[S:9][C:10](=[O:15])[NH:11][C:12]2=[O:14])[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1

Inputs

Step One
Name
Benzaldehyde
Quantity
82.8 g
Type
reactant
Smiles
C(C1=CC=CC=C1)=O
Name
2,4-thiazolidinedione
Quantity
100 g
Type
reactant
Smiles
S1C(NC(C1)=O)=O
Step Two
Name
pyridine
Quantity
215 mL
Type
solvent
Smiles
N1=CC=CC=C1
Name
dimethylformamide
Quantity
400 mL
Type
solvent
Smiles
CN(C=O)C
Step Three
Name
hexane
Quantity
360 mL
Type
solvent
Smiles
CCCCCC
Name
water
Quantity
900 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
55 °C
Stirring
Type
CUSTOM
Details
stirred for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
after cooling to room temperature
CUSTOM
Type
CUSTOM
Details
The product was collected

Outcomes

Product
Details
Reaction Time
 1 h
Name
pale yellow solid
Type
product
Smiles
C1(=CC=CC=C1)C=C1C(NC(S1)=O)=O
Measurements
Type Value Analysis
AMOUNT: MASS 175 g
YIELD: CALCULATEDPERCENTYIELD 109.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.